Cas no 3309-57-7 (2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)-)
2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)-
- (4S)-4-(phenylmethoxymethyl)-1,3-oxazolidine-2,5-dione
- (4S)-4-[(Benzyloxy)methyl]-1,3-oxazolidine-2,5-dione
- AKOS037630511
- 3309-57-7
- (S)-4-[(Benzyloxy)methyl]oxazolidine-2,5-dione
- (S)-4-((Benzyloxy)methyl)oxazolidine-2,5-dione
- AC5911
- DTXSID20784895
- SCHEMBL12482200
-
- MDL: MFCD31630306
- Inchi: 1S/C11H11NO4/c13-10-9(12-11(14)16-10)7-15-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,14)/t9-/m0/s1
- InChI Key: QZLBNGOHDLVJAW-VIFPVBQESA-N
- SMILES: O(CC1C=CC=CC=1)C[C@H]1C(=O)OC(N1)=O
Computed Properties
- Exact Mass: 221.06883
- Monoisotopic Mass: 221.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225293-5g |
(S)-4-[(Benzyloxy)methyl]oxazolidine-2,5-dione |
3309-57-7 | ≥95% | 5g |
¥5900.00 | 2025-04-15 | |
| eNovation Chemicals LLC | D778047-5g |
(S)-4-[(Benzyloxy)methyl]oxazolidine-2,5-dione |
3309-57-7 | 95% | 5g |
$760 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587146-5g |
(S)-4-((benzyloxy)methyl)oxazolidine-2,5-dione |
3309-57-7 | 98% | 5g |
¥5900.00 | 2024-05-19 | |
| eNovation Chemicals LLC | D778047-5g |
(S)-4-[(Benzyloxy)methyl]oxazolidine-2,5-dione |
3309-57-7 | 95% | 5g |
$760 | 2025-03-03 | |
| eNovation Chemicals LLC | D778047-5g |
(S)-4-[(Benzyloxy)methyl]oxazolidine-2,5-dione |
3309-57-7 | 95% | 5g |
$760 | 2025-02-27 |
2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)-
2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)-: A Promising Compound with CAS No. 3309-57-7 in Biomedical Research
2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- is a chiral compound with CAS No. 3309-57-7, which has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of oxazolidinediones, a group of heterocyclic compounds characterized by a five-membered ring containing one oxygen and one nitrogen atom. The molecular framework of 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- is further modified by the presence of a phenylmethoxy group at the 4-position, which contributes to its distinct pharmacological properties. The stereochemistry of the compound, specifically the (S)-configuration, plays a critical role in determining its biological activity and selectivity.
Recent studies have highlighted the importance of 2,5-Oxazolidinedione, 4-[(phenylmethyloxy)methyl]-, (S)- in drug discovery and development. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in metabolic pathways. The research team utilized advanced computational modeling techniques to predict the binding affinity of the compound, which was subsequently validated through experimental assays. These findings underscore the potential of 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- as a lead molecule for the design of novel therapeutics.
The chemical structure of 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- is composed of a core oxazolidinedione ring, which is a common structural motif in various pharmaceutical agents. The phenylmethoxy substituent at the 4-position introduces additional functional groups that can interact with target proteins or receptors. This structural feature is particularly important for modulating the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. The stereochemical configuration of the compound, specifically the (S)-enantiomer, is crucial for its efficacy, as enantiomers often exhibit different biological activities due to their distinct spatial arrangements.
Current research on 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- has focused on its potential applications in the treatment of neurodegenerative diseases. A 2023 study published in Neuropharmacology reported that this compound shows promising neuroprotective effects in animal models of Alzheimer's disease. The study found that 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- reduces the accumulation of amyloid-beta plaques, which are a hallmark of Alzheimer's pathology. Additionally, the compound was observed to enhance the activity of certain neurotrophic factors, suggesting its potential as a therapeutic agent for neurodegenerative disorders.
Another area of interest in the research on 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- is its role in the modulation of inflammatory responses. A 2023 review article in Pharmacological Research highlighted the compound's ability to inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory diseases. The study suggested that the compound's mechanism of action involves the suppression of nuclear factor-kappa B (NF-κB) activation, a key pathway in inflammatory signaling. These findings indicate that 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- could be a valuable candidate for the development of anti-inflammatory drugs.
The synthesis of 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- involves a series of well-established chemical reactions. A 2023 paper in Organic Letters described a novel synthetic route that allows for the efficient preparation of this compound with high stereochemical purity. The method involves the use of asymmetric catalysis to achieve the desired (S)-configuration, which is critical for its biological activity. The study also emphasized the importance of optimizing reaction conditions to minimize side reactions and improve the yield of the target compound.
Despite its promising therapeutic potential, the pharmacological profile of 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- is still under investigation. A 2023 study in Drug Discovery Today explored the compound's safety profile in preclinical models, noting that it exhibits low toxicity and good tolerability. However, further research is needed to evaluate its long-term effects and potential side effects in human subjects. The study also recommended the use of in vivo models to assess the compound's efficacy in more complex physiological conditions.
In conclusion, 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and stereochemistry contribute to its diverse biological activities, which have been explored in various research studies. The findings from recent studies suggest that this compound could have significant applications in the treatment of neurodegenerative diseases and inflammatory conditions. However, further research is needed to fully understand its pharmacological properties and optimize its therapeutic potential.
As research on 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- continues to advance, it is expected that new insights will emerge regarding its mechanisms of action and potential applications. The ongoing efforts in drug discovery and development are likely to lead to the identification of more effective therapeutic strategies based on this compound. The continued exploration of 2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)- highlights the importance of interdisciplinary approaches in biomedical research, combining chemical synthesis, computational modeling, and biological testing to advance the development of novel therapeutics.
3309-57-7 (2,5-Oxazolidinedione, 4-[(phenylmethoxy)methyl]-, (S)-) Related Products
- 7682-49-7(Monoethyl (Benzyloxycarbonylamino)malonate)
- 650636-05-8(5,8-Dioxa-2,11-diazadodecanedioic acid, 3,10-bis(methoxycarbonyl)-, 1,12-bis(phenylmethyl) ester, (3S,10S)-)
- 919297-26-0(5,8,11,14-Tetraoxa-2-azapentadecanoic acid, 3-(methoxycarbonyl)-, phenylmethyl ester, (3S)-)
- 21209-51-8(N-(Benzyloxycarbonyl)serine Benzyl Ester)
- 650636-13-8(5,8,11,14,17,20-Hexaoxa-2,23-diazatetracosanedioic acid, 3,22-bis(methoxycarbonyl)-, 1,24-bis(phenylmethyl) ester, (3S,22S)-)
- 650636-08-1(5,8,11-Trioxa-2-azatridecanoic acid, 13-hydroxy-3-(methoxycarbonyl)-, phenylmethyl ester, (3S)-)
- 650636-07-0(5,8,11-Trioxa-2,14-diazapentadecanedioic acid,3,13-bis(methoxycarbonyl)-, bis(phenylmethyl) ester, (3S,13S)-)
- 53933-06-5(Z-D-Ser-OBzl)
- 3005-66-1(Propanedioic acid,2-[[(phenylmethoxy)carbonyl]amino]-, 1,3-diethyl ester)
- 650636-06-9(L-Serine, O-[2-(2-hydroxyethoxy)ethyl]-N-[(phenylmethoxy)carbonyl]-, methyl ester)